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Compound of Interest

Compound Name: UF010

Cat. No.: B1683365 Get Quote

These application notes provide a detailed protocol for the preparation of a stock solution of

UF010, a potent and selective Class I histone deacetylase (HDAC) inhibitor. The information is

intended for researchers, scientists, and drug development professionals.

Important Note on Mechanism of Action: Initial searches for UF010 may have erroneously

associated it with P2Y1 antagonist activity. However, comprehensive data from chemical

suppliers and scientific literature consistently identify UF010 as a selective inhibitor of Class I

HDACs (HDAC1, HDAC2, HDAC3) and HDAC8. This document will proceed based on its well-

established role as an HDAC inhibitor.

Chemical and Physical Properties of UF010
A summary of the key chemical and physical properties of UF010 is presented in the table

below. This data is essential for accurate stock solution preparation and experimental design.
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Property Value Source(s)

Chemical Name
4-bromo-N'-

butylbenzohydrazide

CAS Number 537672-41-6

Molecular Formula C₁₁H₁₅BrN₂O

Molecular Weight 271.15 g/mol

Purity ≥98%

Appearance Crystalline solid

Solubility of UF010
The solubility of UF010 in various common laboratory solvents is crucial for preparing a

homogenous stock solution. There is some variability in the reported solubility values across

different suppliers. It is recommended to start with a concentration in the lower range or

perform a small-scale solubility test before preparing a large volume of stock solution.

Solvent Solubility Source(s)

DMSO
≥ 30 - 100 mg/mL (≥ 110.6 -

368.8 mM)

Ethanol
~30 - 54 mg/mL (~110.6 -

199.15 mM)

DMF ~30 mg/mL (~110.6 mM)

Water Insoluble

Ethanol:PBS (pH 7.2) (1:7) ~0.1 mg/mL

Note: The use of fresh, anhydrous DMSO is recommended as hygroscopic DMSO can reduce

the solubility of UF010. Sonication may be required to fully dissolve the compound.
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Protocol for Preparation of a 10 mM UF010 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of UF010 in dimethyl

sulfoxide (DMSO).

Materials:

UF010 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or vials (amber or covered in foil)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate UF010: Allow the vial of UF010 powder to come to room temperature before

opening to prevent condensation of moisture.

Weigh UF010: Accurately weigh out the desired amount of UF010 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.71

mg of UF010.

Calculation:

Molecular Weight of UF010 = 271.15 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L
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Mass = Concentration x Molecular Weight x Volume

Mass = 0.010 mol/L x 271.15 g/mol x 0.001 L = 0.00271 g = 2.71 mg

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the UF010
powder.

Dissolve UF010:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.

Visually inspect the solution to ensure there are no undissolved particles.

Storage:

Store the stock solution at -20°C for short-term storage (days to weeks) or -80°C for long-

term storage (months to years).

The stock solution in solvent is stable for at least one year when stored at -80°C.

Protect the solution from light by using amber vials or by wrapping the vial in aluminum

foil.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Experimental Workflow and Signaling Pathway
Diagrams
Experimental Workflow for UF010 Stock Solution Preparation:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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